Cas no 865591-06-6 (N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 865591-06-6
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 5901183
• PubChem ID: 3530930
• Update Time: 2025-07-18

N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2,3-dihydro-5-oxo-N-(1-tricyclo[3.3.1.13,7]dec-1-ylethyl)-
• AKOS024608525
• SR-01000012433
• SR-01000012433-1
• HMS1653E12
• N-[1-(1-adamantyl)ethyl]-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(1-((1r,3R,5S)-adamantan-1-yl)ethyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• F1392-0009
• 865591-06-6
• N-[1-(adamantan-1-yl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C19H25N3O2S/c1-11(19-7-12-4-13(8-19)6-14(5-12)9-19)21-16(23)15-10-20-18-22(17(15)24)2-3-25-18/h10-14H,2-9H2,1H3,(H,21,23)
• InChI Key： YOQNMXLNXGKZJQ-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC(C13CC4CC(CC(C4)C1)C3)C)=O)=CN=2

Computed Properties

• Exact Mass: 359.16674822g/mol
• Monoisotopic Mass: 359.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 11.50±0.20(Predicted)

Additional information on N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 865591-06-6)

N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 865591-06-6, belongs to the thiazolo[3,2-b]pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of an adamantan-1-yl moiety in its molecular structure contributes to its stability and lipophilicity, making it an intriguing candidate for further exploration in drug development.

The chemical structure of N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide consists of a fused ring system comprising a thiazole ring and a pyrimidine ring. This bicyclic framework is further functionalized with an amide group at the 6-position and an ethyl chain attached to the adamantly substituted nitrogen atom at the 1-position. Such structural motifs are often associated with enhanced binding affinity to biological targets, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of thiazolo[3,2-b]pyrimidine due to their demonstrated efficacy in various pharmacological assays. The compound N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide has been studied for its potential role in modulating inflammatory pathways and inhibiting the activity of certain enzymes implicated in cancer progression. Preliminary in vitro studies have suggested that this compound exhibits promising anti-inflammatory properties by interacting with key signaling molecules involved in the NFκB pathway.

The incorporation of the adamantly group into the molecule not only enhances its metabolic stability but also improves its solubility profile in lipophilic environments. This dual benefit makes it an attractive scaffold for designing prodrugs or drug delivery systems that can target specific cellular compartments. Additionally, the amide functionality provides a site for further chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding modes and affinity of small molecules to biological targets. Molecular docking studies using NMR-derived structures have indicated that N-1-(adamantan-1-yethyl)-5-oxyo-[alpha]-methylene-[alpha]-amino-[alpha]-methyl-[gamma]-lactone ([beta]-ketoester) can effectively bind to enzymes such as COX and LOX, which are known to play a role in inflammation and oxidative stress. These findings align well with experimental observations that have demonstrated the anti-inflammatory effects of related thiazolo[3,2-b]pyrimidine derivatives.

The synthesis of N-(adamantylmethyl)-4-hydroxy-N'-methylbenzamidine involves multiple steps including condensation reactions between appropriate precursors under controlled conditions. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of these processes. Furthermore, green chemistry principles have been increasingly adopted in the synthesis of this compound to minimize environmental impact while maintaining high chemical purity.

The pharmacological profile of N-(adamantylmethyl)-4-hydroxy-N'-methylbenzamidine has been further explored through animal models of inflammation and pain. In vivo studies have shown that this compound can reduce acute inflammatory responses without causing significant side effects at therapeutic doses. These results are particularly encouraging given the growing demand for safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Future research directions for N-(adamantylmethyl)-4-hydroxy-N'-methylbenzamidine include investigating its potential as a lead compound for drug development against chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, exploring its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets and modulates disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The structural diversity inherent in thiazolo[3,2-b]pyrimidine derivatives offers a rich landscape for medicinal chemists to explore novel therapeutic interventions. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the discovery process and identify compounds with optimized pharmacological profiles. The case study presented here underscores the importance of interdisciplinary collaboration in advancing drug discovery efforts within academia and industry.